1-Ethynyl-4-methoxy-2-methylbenzene

• IUPAC Name: 1-ethynyl-4-methoxy-2-methylbenzene
• InChI: InChI=1S/C10H10O/c1-4-9-5-6-10(11-3)7-8(9)2/h1,5-7H,2-3H3
• InChI Key: IETBNYUYILAKFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C#C
• Molecular Formula: C10H10O
• DSSTOX Substance ID: DTXSID70584120
• Molecular Weight: 146.19 g/mol
• CAS RN: 74331-69-4

Description

1-Ethynyl-4-methoxy-2-methylbenzene, or 1-E4M2MB, is a synthetic compound used in a variety of laboratory experiments and scientific research applications. It is a member of the benzene family and is composed of a six-carbon ring with one ethynyl group and two methyl groups attached. It is a highly versatile compound, and its properties make it suitable for a variety of applications, including organic synthesis and drug discovery.

Scientific Research Applications

Electrochemical Properties

• Electrosynthesis and Characterization : Polymers like 1-methoxy-4-ethoxybenzene have been studied for their electrochemical properties, where their solubility, molecular weight, and electrical conductivity were characterized. Such polymers show potential in electronic applications due to their defined polymeric structure and electrical properties (Moustafid et al., 1991).

Chemical Synthesis and Reactions

• Inclusion Complex Formation : A derivative of 1,3,5-triaroylbenzene, structurally related to 1-Ethynyl-4-methoxy-2-methylbenzene, forms stable inclusion complexes with benzene, suggesting potential applications in host-guest chemistry and molecular recognition (Pigge et al., 1999).

• Oxidation Kinetics : Studies on the kinetics of oxidation of compounds structurally similar to this compound, like 1-hydroxy-4-methoxybenzene, reveal insights into the reactivity and stability of these compounds, which are crucial for their application in synthetic chemistry (Pelizzetti et al., 1975).

Materials Science

• Optical Properties of Alkoxy-Phenyleneethynylenes : Alkoxy-phenyleneethynylenes, related to this compound, have been synthesized and studied for their thermal stability and optical properties. These materials exhibit potential for applications in optoelectronics due to their unique emission properties (Amin et al., 2017).

Pharmacology and Biochemistry

• Antibacterial Acylphloroglucinols : Compounds structurally related to this compound, isolated from the Hypericum genus, have shown anti-staphylococcal properties. Such research indicates the potential of these compounds in developing new antibacterial agents (Shiu & Gibbons, 2006).

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Safety and Hazards

1-Ethynyl-4-methoxy-2-methylbenzene is classified as an eye irritant and skin sensitizer. It is recommended to handle it with personal protective equipment such as dust masks, eyeshields, and gloves.

Future Directions

1-Ethynyl-4-methoxy-2-methylbenzene may be used in the preparation of 5-chloro-3-[(4-methoxy-2-methylphenyl)ethynyl]pyridin-2-amine. This suggests potential applications in the synthesis of other complex organic compounds.

Mechanism of Action

Target of Action

As an aromatic acetylene derivative , it may interact with various biological targets, including enzymes and receptors, depending on its specific chemical structure and properties.

Mode of Action

It’s known that aromatic acetylene derivatives can undergo electrophilic substitution reactions . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Pharmacokinetics

Its physical properties such as melting point (30-34°c) and boiling point (222.7°C at 760 mmHg) suggest that it is a solid at room temperature and has a relatively high boiling point, which could impact its bioavailability and pharmacokinetics.

Result of Action

Its reaction with 2-diazo-5,5-dimethylcyclohexanedione (diazodimedone) has been reported to afford cycloadducts , which suggests that it may participate in cycloaddition reactions, leading to the formation of new compounds.

Biochemical Analysis

Biochemical Properties

1-Ethynyl-4-methoxy-2-methylbenzene plays a significant role in biochemical reactions due to its reactive ethynyl group. This compound can interact with various enzymes and proteins, facilitating the formation of cycloadducts. For instance, its reaction with 2-diazo-5,5-dimethylcyclohexanedione (diazodimedone) results in the formation of cycloadducts

Cellular Effects

The effects of this compound on cellular processes are profound. This compound can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Its interaction with specific enzymes and proteins can lead to changes in cellular activities, which may have implications for therapeutic applications. Detailed studies on its cellular effects are still required to fully understand its impact on different cell types .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. The ethynyl group in its structure allows it to participate in enzyme inhibition or activation, leading to changes in gene expression. These molecular interactions are essential for elucidating the compound’s mechanism of action and its potential as a biochemical tool .

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At lower doses, it may exhibit beneficial effects, while higher doses could lead to toxic or adverse effects. Understanding the threshold effects and toxicology of this compound is crucial for its safe application in biomedical research .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. These interactions can affect metabolic flux and metabolite levels, providing insights into its role in cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine its localization and accumulation in different cellular compartments, influencing its overall activity and function .

Subcellular Localization

This compound is localized in specific subcellular compartments, where it exerts its biochemical effects. Targeting signals and post-translational modifications play a role in directing the compound to particular organelles, affecting its activity and function within the cell .

Q & A

Q1: What is the role of 1-Ethynyl-4-methoxy-2-methylbenzene in the development of potential anticancer agents?

A1: this compound serves as a crucial building block in the synthesis of novel 1,2,3-triazole hybrids. [] These hybrids incorporate both phenol and 4-methoxy-2-methylphenyl groups linked by a 1,2,3-triazole ring. The synthesis utilizes click chemistry, a highly efficient and versatile approach in drug discovery. While the specific mechanisms of action of these hybrids are still under investigation, their anticancer activity is being evaluated. Further research aims to elucidate the precise ways in which these compounds interact with their targets and the downstream effects responsible for their anticancer properties.